![molecular formula C28H26Cl2N2O4 B1663363 5-[2,4-Bis[(4-chlorophenyl)methoxy]phenyl]-2-butylpyrazole-3-carboxylic acid CAS No. 821780-32-9](/img/structure/B1663363.png)
5-[2,4-Bis[(4-chlorophenyl)methoxy]phenyl]-2-butylpyrazole-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[2,4-Bis[(4-chlorophenyl)methoxy]phenyl]-2-butylpyrazole-3-carboxylic acid, also known as BPP-9, is a pyrazole derivative that has been extensively studied for its potential therapeutic properties. This compound belongs to a class of compounds called selective estrogen receptor modulators (SERMs), which have been shown to have a wide range of biological activities.
Scientific Research Applications
Chemical Synthesis and Reactivity
Synthesis of Heterocycles and Thiophenes : Research indicates that derivatives of 5-[2,4-Bis[(4-chlorophenyl)methoxy]phenyl]-2-butylpyrazole-3-carboxylic acid can be involved in the synthesis of various heterocyclic compounds. For example, derivatives like 1,4-diphenyl-1,4-butanediones and 1-phenyl-1,4-pentanediones are reactants in producing thiophenes (Freeman, Kim, & Rodríguez, 1992).
Corrosion Inhibition : Certain derivatives, such as 3,5-bis(4-chlorophenyl)-4-amino-1,2,4-triazole, have been studied for their role in inhibiting corrosion of metals in acidic mediums. These derivatives demonstrate significant efficacy in protecting metals like mild steel from corrosion (Elbelghiti et al., 2016).
Liquid-Liquid Extraction of Metals : Research has explored the use of pyrazole derivatives in the liquid-liquid extraction of metals such as copper(II). These studies help in understanding how different chain lengths in bis(4-acylpyrazol-5-one) derivatives affect the extraction efficiency (Miyazaki et al., 1989).
Material Science and Catalysis
Polymer Synthesis and Properties : Some derivatives are used in synthesizing materials with specific properties. For instance, bis(pyrazole)zinc(II) benzoate complexes have been synthesized and evaluated for their role in the copolymerization of carbon dioxide and cyclohexene oxide (Lephoto et al., 2016).
Crystal Structure Analysis : The crystal structures of certain derivatives have been studied, providing insights into their molecular configurations and potential applications in material science (Centore, Ciajolo, & Tuzi, 1993).
Biomedical Research
Antineoplastic Agents : Research into the synthesis of bis(hydroxymethyl)-substituted heterocycles and their conversion to bis(methylcarbamate) derivatives provides insights into their potential application as antineoplastic agents (Anderson & Jones, 1984).
Peptide Synthesis : Studies show the use of polymer-supported benzylamides for solid-phase synthesis of C-terminal peptide amides, which are important in the development of pharmaceutical compounds (Albericio & Bárány, 2009).
properties
CAS RN |
821780-32-9 |
---|---|
Molecular Formula |
C28H26Cl2N2O4 |
Molecular Weight |
525.4 g/mol |
IUPAC Name |
5-[2,4-bis[(4-chlorophenyl)methoxy]phenyl]-2-butylpyrazole-3-carboxylic acid |
InChI |
InChI=1S/C28H26Cl2N2O4/c1-2-3-14-32-26(28(33)34)16-25(31-32)24-13-12-23(35-17-19-4-8-21(29)9-5-19)15-27(24)36-18-20-6-10-22(30)11-7-20/h4-13,15-16H,2-3,14,17-18H2,1H3,(H,33,34) |
InChI Key |
GUXZTURICDZRGO-UHFFFAOYSA-N |
SMILES |
CCCCN1C(=CC(=N1)C2=C(C=C(C=C2)OCC3=CC=C(C=C3)Cl)OCC4=CC=C(C=C4)Cl)C(=O)O |
Canonical SMILES |
CCCCN1C(=CC(=N1)C2=C(C=C(C=C2)OCC3=CC=C(C=C3)Cl)OCC4=CC=C(C=C4)Cl)C(=O)O |
synonyms |
5-[3,5-Bis-(4-chloro-benzyloxy)-phenyl]-2-butyl-2H-pyrazole-3-carboxylic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.